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Compound of Interest

Compound Name:
Cyclohexanone, 2-(1-

methylethylidene)-

CAS No.: 13747-73-4

Cat. No.: B083054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-

isopropylidenecyclohexanone, a valuable intermediate in organic synthesis. The following

sections detail its mass spectrometry, nuclear magnetic resonance (NMR), and infrared (IR)

spectroscopy characteristics, along with standardized experimental protocols for data

acquisition.

Mass Spectrometry
The mass spectrum of 2-isopropylidenecyclohexanone provides key information about its

molecular weight and fragmentation pattern, aiding in its identification and structural

elucidation.

Data Summary:
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Parameter Value

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

Major Fragment (m/z) 123

Major Fragment (m/z) 95

Major Fragment (m/z) 67

Experimental Protocol:

Mass spectra are typically acquired using an electron ionization (EI) mass spectrometer. The

sample is introduced into the ion source, often via a gas chromatograph (GC-MS) for

separation and purification. In the ion source, the sample is bombarded with a high-energy

electron beam (typically 70 eV), causing ionization and fragmentation of the molecule. The

resulting positively charged ions are then accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer. A detector then records the abundance of each ion,

generating the mass spectrum.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the carbon-hydrogen framework of a

molecule. While specific experimental data for 2-isopropylidenecyclohexanone is not readily

available in public databases, a theoretical analysis based on its structure allows for the

prediction of its ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Data:
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~ 2.4 - 2.6 m 4H
-CH₂- (adjacent to

C=O and C=C)

~ 1.8 - 2.0 m 2H -CH₂-

~ 1.7 - 1.9 s 6H =C(CH₃)₂

Predicted ¹³C NMR Data:

Chemical Shift (ppm) Assignment

~ 200 - 210 C=O

~ 135 - 145 =C(CH₃)₂

~ 120 - 130 =C-

~ 35 - 45 -CH₂- (α to C=O)

~ 25 - 35 -CH₂-

~ 20 - 30 =C(CH₃)₂

Experimental Protocol:

NMR spectra are obtained by dissolving the sample in a deuterated solvent (e.g., CDCl₃) and

placing it in a strong, uniform magnetic field. For ¹H NMR, a radiofrequency pulse excites the

hydrogen nuclei. The subsequent relaxation of these nuclei back to their ground state emits a

signal that is detected and converted into a spectrum. For ¹³C NMR, a similar process is used,

often with broadband proton decoupling to simplify the spectrum by removing C-H splitting,

resulting in a single peak for each unique carbon atom.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.
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Predicted IR Data:

Wavenumber (cm⁻¹) Intensity Assignment

~ 2960 - 2850 Strong C-H stretch (sp³)

~ 1715 Strong C=O stretch

~ 1650 Medium C=C stretch

Experimental Protocol:

IR spectra can be obtained using a Fourier Transform Infrared (FTIR) spectrometer. A small

amount of the liquid sample can be placed as a thin film between two salt plates (e.g., NaCl or

KBr). For solid samples, they can be dissolved in a suitable solvent and a thin film cast onto a

salt plate, or mixed with KBr powder and pressed into a pellet. The sample is then exposed to a

beam of infrared radiation, and the instrument measures the amount of light absorbed at each

frequency.

Visualizations
To aid in the understanding of the spectroscopic analysis workflow and the structural

correlations, the following diagrams are provided.
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Figure 1. General Workflow for Spectroscopic Analysis
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Figure 1. General Workflow for Spectroscopic Analysis
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Figure 2. Structure of 2-Isopropylidenecyclohexanone with Key Spectroscopic Features
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Figure 2. Structure of 2-Isopropylidenecyclohexanone with Key Spectroscopic Features
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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